Cas no 104126-78-5 (1-{3-(chloromethyl)phenylmethyl}piperidine hydrochloride)

• Product Name: 1-{3-(chloromethyl)phenylmethyl}piperidine hydrochloride
• CAS No: 104126-78-5
• MF: C₁₃H₁₉Cl₂N
• MW: 260.202661752701
• MDL: MFCD29055220
• CID: 3497993
• PubChem ID: 21294512
• Update Time: 2025-10-31

1-{3-(chloromethyl)phenylmethyl}piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• PIPERIDINE, 1-[[3-(CHLOROMETHYL)PHENYL]METHYL]-, HYDROCHLORIDE
• 1-{[3-(chloromethyl)phenyl]methyl}piperidine hydrochloride
• 1-{3-(chloromethyl)phenylmethyl}piperidine hydrochloride
• 3-piperidinomethylbenzyl chloride hydrochloride
• 1-{[3-(chloromethyl)phenyl]methyl}piperidinehydrochloride
• SCHEMBL10665202
• NJQIJDKPDBYILY-UHFFFAOYSA-N
• 1-[[3-(chloromethyl)phenyl]methyl]piperidine;hydrochloride
• EN300-254373
• 104126-78-5
• EEA12678

• MDL： MFCD29055220
• Inchi： 1S/C13H18ClN.ClH/c14-10-12-5-4-6-13(9-12)11-15-7-2-1-3-8-15;/h4-6,9H,1-3,7-8,10-11H2;1H
• InChI Key： NJQIJDKPDBYILY-UHFFFAOYSA-N
• SMILES： C(N1CCCCC1)C1C=CC=C(CCl)C=1.Cl

Computed Properties

• Exact Mass: 259.0894550Da
• Monoisotopic Mass: 259.0894550Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 1-{3-(chloromethyl)phenylmethyl}piperidine hydrochloride

Introduction to 1-{3-(chloromethyl)phenylmethyl}piperidine hydrochloride (CAS No. 104126-78-5)

1-{3-(chloromethyl)phenylmethyl}piperidine hydrochloride (CAS No. 104126-78-5) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a chloromethyl group at the phenyl ring and the hydrochloride salt form enhances its solubility and reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The chemical structure of 1-{3-(chloromethyl)phenylmethyl}piperidine hydrochloride consists of a piperidine ring substituted with a phenylmethyl group that carries a chloromethyl moiety. This configuration imparts specific electronic and steric properties, which are crucial for its interaction with biological targets. The chloromethyl group, in particular, serves as a versatile handle for further functionalization, enabling the synthesis of more complex molecules with tailored pharmacological profiles.

In recent years, there has been growing interest in 1-{3-(chloromethyl)phenylmethyl}piperidine hydrochloride due to its potential role in the development of novel therapeutic agents. Research has highlighted its significance in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in generating compounds that modulate neurotransmitter receptors, which could have implications in treating neurological disorders such as depression and anxiety.

One of the most compelling aspects of 1-{3-(chloromethyl)phenylmethyl}piperidine hydrochloride is its ability to serve as a building block for more sophisticated molecules. The chloromethyl group can undergo nucleophilic addition reactions, allowing chemists to introduce diverse functional groups at this position. This reactivity has been exploited in the design of kinase inhibitors, which are critical in cancer therapy. By incorporating this compound into drug candidates, researchers can fine-tune the pharmacokinetic and pharmacodynamic properties to achieve optimal therapeutic efficacy.

The hydrochloride salt form of 1-{3-(chloromethyl)phenylmethyl}piperidine hydrochloride enhances its stability and bioavailability, making it a preferred choice for pharmaceutical applications. The salt form improves solubility in aqueous media, facilitating its use in formulations requiring oral or parenteral administration. This property is particularly important in drug development, where poor solubility can limit the effectiveness of a therapeutic agent.

Recent advancements in computational chemistry have further highlighted the potential of 1-{3-(chloromethyl)phenylmethyl}piperidine hydrochloride as a key intermediate. Molecular modeling studies have revealed that this compound can interact with specific amino acid residues in target proteins, suggesting its suitability for designing highly selective inhibitors. These insights have guided the optimization of lead compounds, leading to more potent and less toxic drug candidates.

The synthesis of 1-{3-(chloromethyl)phenylmethyl}piperidine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by salt formation to isolate the final product. Advances in green chemistry principles have also influenced the synthesis process, emphasizing sustainable practices such as solvent recovery and catalytic methods to minimize environmental impact.

In conclusion, 1-{3-(chloromethyl)phenylmethyl}piperidine hydrochloride (CAS No. 104126-78-5) is a versatile compound with significant applications in pharmaceutical research and drug development. Its unique structural features and reactivity make it an invaluable tool for designing novel therapeutic agents targeting various diseases. As research continues to uncover new biological activities and synthetic strategies, this compound is poised to play an even greater role in advancing medicinal chemistry and improving patient outcomes.